2-bromo-5-(tetrahydro-2H-pyran-2-yloxy)benzaldehyde

• Molecular Formula: C12H13BrO3
• Molecular Weight: 285.13 g/mol
• IUPAC Name: 2-bromo-5-(oxan-2-yloxy)benzaldehyde
• InChI: InChI=1S/C12H13BrO3/c13-11-5-4-10(7-9(11)8-14)16-12-3-1-2-6-15-12/h4-5,7-8,12H,1-3,6H2
• InChI Key: XEWHODBFQINPSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2=CC(=C(C=C2)Br)C=O

Description

2-bromo-5-(tetrahydro-2H-pyran-2-yloxy)benzaldehyde is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-hydroxybenzaldehyde (10 g, 49.75 mmol) and 3,4 dihydro-2H-pyran (4.96 mL, 54.7 mmol) in CH2Cl2 (35 mL) was added camphorsulfonic acid (230 mg, 0.99 mmol), and the mixture was stirred at room temperature for 21 h. The reaction mixture was then quenched with equal volumes of 0.2 M NaOH and EtOAc (1:1, 70 mL) before the layers were separated. The water phase was further extracted with equal volume of EtOAc before the organic layers were combined and dried over anhydrous Na2SO4 and filtered. The solvent was removed under reduced pressure. The residue was purified by silica gel column using Combiflash to give 2-bromo-5-(tetrahydro-2H-pyran-2-yloxy)benzaldehyde (2.22 g, 20%).